Cas no 922897-27-6 (N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide
• CAS No: 922897-27-6
• MF: C₂₂H₁₈FN₃OS₂
• MW: 423.526225566864
• CID: 5497867
• Update Time: 2025-10-29

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanyl-N-(pyridin-3-ylmethyl)acetamide
• N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide

• Inchi： 1S/C22H18FN3OS2/c1-15-4-7-18(8-5-15)28-14-21(27)26(13-16-3-2-10-24-12-16)22-25-19-9-6-17(23)11-20(19)29-22/h2-12H,13-14H2,1H3
• InChI Key： FBGSVBDNQSZBQB-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(F)C=C2S1)CC1=CC=CN=C1)(=O)CSC1=CC=C(C)C=C1

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide

Comprehensive Overview of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide (CAS No. 922897-27-6)

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide (CAS No. 922897-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities. The presence of a fluoro substituent and a pyridinylmethyl group in its structure enhances its reactivity and binding affinity, making it a promising candidate for further exploration in drug discovery.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds, particularly those with fluorine substitutions, due to their potential in targeting specific enzymes or receptors. The compound N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide exemplifies this trend, as its structure combines multiple pharmacophores that could interact with biological systems in novel ways. Researchers are particularly intrigued by its potential role in modulating cellular pathways, which aligns with current drug development strategies focused on precision medicine and targeted therapies.

The synthesis of CAS No. 922897-27-6 involves multi-step organic reactions, including the formation of the benzothiazole core, followed by the introduction of the sulfanyl and acetamide functionalities. This process requires careful optimization to ensure high yield and purity, as impurities can significantly impact the compound's biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and confirm its structural integrity. These methods are critical for ensuring reproducibility in research and development settings.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide?" While the full scope of its applications is still under investigation, preliminary studies suggest that it may exhibit activity against certain kinases or G-protein-coupled receptors (GPCRs). These targets are of immense interest in the context of cancer research, neurodegenerative diseases, and metabolic disorders, making the compound a subject of ongoing research in academic and industrial laboratories.

Another area of interest is the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. Researchers are keen to understand how structural modifications, such as the fluoro group or the pyridinylmethyl moiety, influence these properties. This knowledge is essential for designing derivatives with improved bioavailability and reduced toxicity, which are key considerations in modern drug design.

From a synthetic chemistry perspective, CAS No. 922897-27-6 serves as a valuable intermediate for the preparation of more complex molecules. Its versatile structure allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties. This adaptability is particularly relevant in the context of combinatorial chemistry and high-throughput screening, where large libraries of compounds are generated and tested for biological activity.

Environmental and safety considerations are also important when working with this compound. While it is not classified as a hazardous material, standard laboratory precautions should be followed to minimize exposure and ensure safe handling. Proper storage conditions, such as protection from light and moisture, are recommended to maintain the compound's stability over time.

In summary, N-(6-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide (CAS No. 922897-27-6) represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with its potential biological activities, makes it a compelling subject for further research. As the scientific community continues to explore its applications, this compound may pave the way for new therapeutic strategies and contribute to advancements in personalized medicine and drug discovery.